Cas no 2580216-73-3 (5-{[(tert-butoxy)carbonyl]amino}-1-(1-cyanocyclopropyl)-1H-imidazole-4-carboxylic acid)

• Product Name: 5-{[(tert-butoxy)carbonyl]amino}-1-(1-cyanocyclopropyl)-1H-imidazole-4-carboxylic acid
• CAS No: 2580216-73-3
• MF: C₁₃H₁₆N₄O₄
• MW: 292.290542602539
• CID: 5923387
• PubChem ID: 165891457
• Update Time: 2025-09-27

5-{[(tert-butoxy)carbonyl]amino}-1-(1-cyanocyclopropyl)-1H-imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27726058
• 5-{[(tert-butoxy)carbonyl]amino}-1-(1-cyanocyclopropyl)-1H-imidazole-4-carboxylic acid
• 2580216-73-3

• Inchi： 1S/C13H16N4O4/c1-12(2,3)21-11(20)16-9-8(10(18)19)15-7-17(9)13(6-14)4-5-13/h7H,4-5H2,1-3H3,(H,16,20)(H,18,19)
• InChI Key： JELVQBLGRUZUKH-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C(=O)O)N=CN1C1(C#N)CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 292.11715500g/mol
• Monoisotopic Mass: 292.11715500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 117Ų

Additional information on 5-{[(tert-butoxy)carbonyl]amino}-1-(1-cyanocyclopropyl)-1H-imidazole-4-carboxylic acid

5-{[(tert-butoxy)carbonyl]amino}-1-(1-cyanocyclopropyl)-1H-imidazole-4-carboxylic acid (CAS No. 2580216-73-3): An Overview

5-{[(tert-butoxy)carbonyl]amino}-1-(1-cyanocyclopropyl)-1H-imidazole-4-carboxylic acid (CAS No. 2580216-73-3) is a synthetic organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of imidazoles, which are known for their diverse biological properties, including antifungal, antibacterial, and antiviral activities. The presence of the tert-butoxycarbonyl (Boc) protecting group and the cyanocyclopropyl moiety adds complexity and functionality to the molecule, making it a valuable candidate for various pharmaceutical applications.

The tert-butoxycarbonyl (Boc) group is a commonly used protecting group in organic synthesis, particularly in peptide chemistry. It is known for its stability under mild acidic conditions and its ease of removal under stronger acidic conditions. This property makes it an ideal choice for protecting the amino group in complex synthetic pathways, ensuring that the desired functional groups remain intact until the final stages of synthesis. The Boc group also enhances the solubility and stability of the compound, which is crucial for its use in biological assays and drug development.

The 1-cyanocyclopropyl moiety is another key feature of this compound. Cyclopropyl derivatives have been extensively studied for their potential as bioisosteres, which can mimic the properties of other functional groups while introducing new chemical and biological characteristics. The cyanocyclopropyl group, in particular, has shown promise in enhancing the potency and selectivity of various drug candidates. Recent research has highlighted its ability to modulate protein-protein interactions and improve pharmacokinetic properties, making it an attractive scaffold for drug design.

The imidazole ring itself is a fundamental structure in many biologically active compounds. Imidazoles are known to interact with various biological targets, including enzymes, receptors, and ion channels. The presence of an imidazole ring in 5-{[(tert-butoxy)carbonyl]amino}-1-(1-cyanocyclopropyl)-1H-imidazole-4-carboxylic acid suggests that it may have similar interactions with these targets. Studies have shown that imidazoles can act as inhibitors or activators of specific enzymes, making them valuable tools in drug discovery and development.

In recent years, there has been a growing interest in the use of imidazoles as scaffolds for developing novel antifungal agents. Fungal infections are a significant global health problem, particularly in immunocompromised patients. Traditional antifungal drugs often suffer from limitations such as poor bioavailability, toxicity, and resistance. The unique structure of 5-{[(tert-butoxy)carbonyl]amino}-1-(1-cyanocyclopropyl)-1H-imidazole-4-carboxylic acid offers a promising alternative for addressing these challenges. Preliminary studies have demonstrated its potent antifungal activity against a range of fungal pathogens, including Candida albicans and Aspergillus fumigatus.

Beyond antifungal applications, this compound has also shown potential in other therapeutic areas. For instance, imidazoles have been explored as inhibitors of histone deacetylases (HDACs), which are involved in epigenetic regulation and play a role in various diseases such as cancer and neurodegenerative disorders. The carboxylic acid group in 5-{[(tert-butoxy)carbonyl]amino}-1-(1-cyanocyclopropyl)-1H-imidazole-4-carboxylic acid may contribute to its ability to interact with HDACs or other protein targets involved in these pathways.

The synthesis of 5-{[(tert-butoxy)carbonyl]amino}-1-(1-cyanocyclopropyl)-1H-imidazole-4-carboxylic acid involves several steps that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the coupling of an appropriately protected amino acid with a cyanocyclopropyl derivative followed by cyclization to form the imidazole ring. Advanced synthetic techniques such as transition metal-catalyzed reactions and microwave-assisted synthesis have been employed to optimize this process.

In conclusion, 5-{[(tert-butoxy)carbonyl]amino}-1-(1-cyanocyclopropyl)-1H-imidazole-4-carboxylic acid (CAS No. 2580216-73-3) is a multifaceted compound with significant potential in medicinal chemistry and drug development. Its unique structural features, including the tert-butoxycarbonyl protecting group and the cyanocyclopropyl moiety, make it a valuable scaffold for exploring new therapeutic applications. Ongoing research continues to uncover its biological activities and mechanisms of action, paving the way for its use in addressing unmet medical needs.